Cas no 1799711-29-7 (Thalidomide-O-amido-C3-PEG3-C1-NH2)
Thalidomide-O-amido-C3-PEG3-C1-NH2 Chemical and Physical Properties
Names and Identifiers
-
- Thalidomide-O-amido-C3-PEG3-C1-NH2
- N-(3-(2-(2-(3-aminopropoxy)ethoxy)ethoxy)propyl)-2-((2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)oxy)acetamide trifluoroacetate
- N-[3-[2-[2-(3-aminopropoxy)ethoxy]ethoxy]propyl]-2-[2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindol-4-yl]oxyacetamide;2,2,2-trifluoroacetic acid
- MS-30948
- HY-131646
- Thalidomide-O-amido-propoxy-PEG2-C3-amine TFA salt
- CS-0138144
- F82762
- N-(3-(2-(2-(3-aminopropoxy)ethoxy)ethoxy)propyl)-2-((2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)oxy)acetamide 2,2,2-trifluoroacetate
- AKOS040757030
- SCHEMBL17839943
- 1799711-29-7
-
- Inchi: 1S/C25H34N4O9.C2HF3O2/c26-8-2-10-35-12-14-37-15-13-36-11-3-9-27-21(31)16-38-19-5-1-4-17-22(19)25(34)29(24(17)33)18-6-7-20(30)28-23(18)32;3-2(4,5)1(6)7/h1,4-5,18H,2-3,6-16,26H2,(H,27,31)(H,28,30,32);(H,6,7)
- InChI Key: QLXAREGCLBGPLF-UHFFFAOYSA-N
- SMILES: FC(C(=O)O)(F)F.O=C1C(CCC(N1)=O)N1C(C2C=CC=C(C=2C1=O)OCC(NCCCOCCOCCOCCCN)=O)=O
Computed Properties
- Exact Mass: 648.22544243g/mol
- Monoisotopic Mass: 648.22544243g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 15
- Heavy Atom Count: 45
- Rotatable Bond Count: 17
- Complexity: 923
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 213
Thalidomide-O-amido-C3-PEG3-C1-NH2 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A616415-5mg |
N-(3-(2-(2-(3-Aminopropoxy)ethoxy)ethoxy)propyl)-2-((2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)oxy)acetamide Trifluoroacetate |
1799711-29-7 | 5mg |
$ 167.00 | 2023-04-19 | ||
| TRC | A616415-10mg |
N-(3-(2-(2-(3-Aminopropoxy)ethoxy)ethoxy)propyl)-2-((2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)oxy)acetamide Trifluoroacetate |
1799711-29-7 | 10mg |
$ 362.00 | 2023-04-19 | ||
| TRC | A616415-25mg |
N-(3-(2-(2-(3-Aminopropoxy)ethoxy)ethoxy)propyl)-2-((2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)oxy)acetamide Trifluoroacetate |
1799711-29-7 | 25mg |
$ 689.00 | 2023-04-19 | ||
| TRC | A616415-50mg |
N-(3-(2-(2-(3-Aminopropoxy)ethoxy)ethoxy)propyl)-2-((2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)oxy)acetamide Trifluoroacetate |
1799711-29-7 | 50mg |
$ 1315.00 | 2023-04-19 | ||
| MedChemExpress | HY-131646-25mg |
Thalidomide-O-amido-C3-PEG3-C1-NH2 |
1799711-29-7 | 99.48% | 25mg |
¥5500 | 2024-07-19 | |
| MedChemExpress | HY-131646-50mg |
Thalidomide-O-amido-C3-PEG3-C1-NH2 |
1799711-29-7 | 99.48% | 50mg |
¥9000 | 2024-07-19 | |
| MedChemExpress | HY-131646-100mg |
Thalidomide-O-amido-C3-PEG3-C1-NH2 |
1799711-29-7 | 99.48% | 100mg |
¥12500 | 2023-08-31 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | N936121-25mg |
N-(3-(2-(2-(3-Aminopropoxy)ethoxy)ethoxy)propyl)-2-((2-(2,6-dioxopiperidin-3-yl)-1,3-dioxoisoindolin-4-yl)oxy)acetamide Trifluoroacetate |
1799711-29-7 | ≥95% | 25mg |
¥4,950.00 | 2022-09-01 | |
| eNovation Chemicals LLC | Y1260511-25mg |
Thalidomide-O-amido-C3-PEG3-C1-NH2 |
1799711-29-7 | 97% | 25mg |
$830 | 2024-06-05 | |
| eNovation Chemicals LLC | Y1260511-50mg |
Thalidomide-O-amido-C3-PEG3-C1-NH2 |
1799711-29-7 | 97% | 50mg |
$1355 | 2024-06-05 |
Thalidomide-O-amido-C3-PEG3-C1-NH2 Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
Additional information on Thalidomide-O-amido-C3-PEG3-C1-NH2
Comprehensive Overview of Thalidomide-O-amido-C3-PEG3-C1-NH2 (CAS No. 1799711-29-7): Structure, Applications, and Research Insights
The compound Thalidomide-O-amido-C3-PEG3-C1-NH2 (CAS No. 1799711-29-7) represents a sophisticated derivative of thalidomide, engineered to enhance solubility and bioavailability through the incorporation of a PEG3 linker and an amido-C3 spacer. This modification is pivotal in modern drug design, particularly for targeted therapies and PROTAC (Proteolysis-Targeting Chimeras) applications. The NH2 terminal group further enables conjugation with other molecules, making it a versatile tool in bioconjugation and pharmaceutical research.
In recent years, the demand for PEGylated compounds like Thalidomide-O-amido-C3-PEG3-C1-NH2 has surged due to their ability to improve pharmacokinetics and reduce immunogenicity. Researchers frequently explore its role in degrader technologies, a hot topic in oncology and autoimmune disease research. The compound’s E3 ligase-binding moiety (derived from thalidomide) is critical for recruiting cereblon, a key protein in ubiquitin-proteasome pathways, aligning with trends in targeted protein degradation.
The structural design of Thalidomide-O-amido-C3-PEG3-C1-NH2 addresses common challenges in drug delivery, such as poor water solubility and short half-life. The PEG3 linker introduces hydrophilicity, while the amido-C3 spacer ensures stability during cellular uptake. Such features are frequently searched in the context of ADC (Antibody-Drug Conjugate) development and small-molecule prodrugs, reflecting its relevance in cutting-edge therapeutics.
From an SEO perspective, users often inquire about the synthetic route of CAS 1799711-29-7 or its price and suppliers, highlighting commercial interest. Others seek comparisons between PEGylated vs. non-PEGylated thalidomide derivatives, underscoring the need for clarity on performance trade-offs. Notably, the compound’s potential in neuroinflammatory research and immune modulation aligns with growing public interest in neurodegenerative diseases and immunotherapy.
Quality control and analytical characterization of Thalidomide-O-amido-C3-PEG3-C1-NH2 are critical for reproducibility. Techniques like HPLC purity analysis, mass spectrometry, and NMR spectroscopy are routinely discussed in forums and publications. These methodologies ensure batch-to-batch consistency, a concern for both academic and industrial users.
In summary, Thalidomide-O-amido-C3-PEG3-C1-NH2 (CAS No. 1799711-29-7) exemplifies innovation in medicinal chemistry, bridging gaps between traditional small molecules and advanced therapeutic modalities. Its design caters to contemporary needs in precision medicine and drug delivery optimization, making it a focal point for researchers navigating the complexities of modern pharmacology.
1799711-29-7 (Thalidomide-O-amido-C3-PEG3-C1-NH2) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)